Cas no 1805089-11-5 (4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine)

• Product Name: 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine
• CAS No: 1805089-11-5
• MF: C₈H₇BrF₂INO
• MW: 377.952560663223
• CID: 4892375
• Update Time: 2025-06-09

4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine

• Inchi： 1S/C8H7BrF2INO/c1-14-6-4(2-9)5(7(10)11)3-13-8(6)12/h3,7H,2H2,1H3
• InChI Key： ATVIZMZZLSIUAY-UHFFFAOYSA-N
• SMILES： IC1=C(C(CBr)=C(C=N1)C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine

Introduction to 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1805089-11-5)

4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1805089-11-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridines, which are widely studied for their diverse biological activities and applications in drug discovery. The unique combination of bromomethyl, difluoromethyl, iodo, and methoxy substituents endows this molecule with a range of chemical and biological properties that make it an intriguing candidate for various research and development endeavors.

The structure of 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine is characterized by a pyridine ring with multiple functional groups. The bromomethyl group at the 4-position provides a reactive site for further chemical modifications, making it an excellent starting material for the synthesis of more complex molecules. The difluoromethyl group at the 5-position introduces fluorine atoms, which are known to enhance the metabolic stability and bioavailability of drugs. The iodo substituent at the 2-position adds further complexity and reactivity, while the methoxy group at the 3-position contributes to the overall polarity and solubility of the molecule.

In recent years, there has been a growing interest in the development of novel compounds with improved pharmacological profiles. 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine has been explored in several studies for its potential as a lead compound in drug discovery. One notable application is in the field of cancer research, where this compound has shown promise as a scaffold for the development of anticancer agents. The bromomethyl group can be used to introduce various functional groups that target specific cancer pathways, while the difluoromethyl and iodo substituents enhance its biological activity and selectivity.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine as a key intermediate in the synthesis of potent inhibitors of protein kinases. Protein kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in cancer cells. By targeting these enzymes, researchers aim to develop more effective and selective anticancer drugs. The study demonstrated that derivatives of this compound exhibited significant inhibitory activity against several kinases, including AKT and MEK, which are important targets in cancer therapy.

Beyond cancer research, 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine has also been investigated for its potential applications in other therapeutic areas. For instance, it has been used as a building block in the synthesis of compounds with antiviral properties. A recent study published in Antiviral Research reported that derivatives of this compound showed promising activity against influenza viruses. The bromomethyl group was found to be crucial for binding to viral proteins, while the difluoromethyl and iodo substituents enhanced the antiviral efficacy.

The versatility of 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine extends to its use as a tool compound in chemical biology research. Tool compounds are essential for understanding biological processes and validating therapeutic targets. This compound has been utilized in high-throughput screening assays to identify novel small molecules that modulate specific biological pathways. Its unique structure allows for easy functionalization, making it an ideal candidate for such studies.

In addition to its potential therapeutic applications, 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine has also been studied for its physicochemical properties. Research published in Organic & Biomolecular Chemistry explored the solubility and stability of this compound under various conditions. The study found that the methoxy group significantly improved solubility in both aqueous and organic solvents, while the bromomethyl and difluoromethyl groups contributed to enhanced stability under physiological conditions.

The synthetic accessibility of 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine is another factor that makes it an attractive compound for research and development. Several synthetic routes have been reported in the literature, each offering different advantages depending on the desired scale and purity requirements. One common approach involves sequential functionalization steps starting from commercially available pyridine derivatives. This modular synthesis strategy allows for easy modification and optimization, facilitating rapid lead optimization processes.

In conclusion, 4-(Bromomethyl)-5-(difluoromethyl)-2-iodo-3-methoxypyridine (CAS No. 1805089-11-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance as a valuable tool in drug discovery and chemical biology.